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Compound of Interest

Compound Name:
1-(1-Hydroxy-1-

methylethyl)cyclopentanol

Cat. No.: B1296193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(1-Hydroxy-1-methylethyl)cyclopentanol, with a CAS registry number of 5607-45-4, is a di-

tertiary alcohol. Its structure, featuring a cyclopentanol ring substituted with a 1-hydroxy-1-

methylethyl group, suggests its potential utility as a building block in organic synthesis. This

document provides a comprehensive overview of its known properties, a proposed synthetic

pathway, and safety considerations. Due to the limited availability of public experimental data,

some of the presented information is based on computational predictions and analogous

chemical principles.

Physicochemical Properties
The known physicochemical properties of 1-(1-Hydroxy-1-methylethyl)cyclopentanol are

summarized in the table below. It is important to note the distinction between experimentally

determined and computationally predicted values.
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Property Value Source

Molecular Formula C₈H₁₆O₂ [1]

Molecular Weight 144.21 g/mol [1]

Density 1.097 g/cm³ [1]

Boiling Point 234.1 °C at 760 mmHg [1][2]

Melting Point Not available [1][2]

Flash Point 105.8 °C

Solubility

No experimental data

available. Expected to have

some solubility in polar organic

solvents.

XLogP3 (Predicted) 0.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 1

Spectroscopic Data
As of the latest literature review, experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 1-(1-Hydroxy-1-methylethyl)cyclopentanol is not readily available in public

databases. Researchers are advised to acquire this data upon synthesis or acquisition of the

compound.

Synthesis and Purification
A plausible and common method for the synthesis of 1-(1-Hydroxy-1-
methylethyl)cyclopentanol is through the Grignard reaction. This involves the reaction of

cyclopentanone with a methylmagnesium halide (e.g., methylmagnesium bromide), followed by

the addition of acetone.
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Proposed Synthetic Workflow

Proposed Synthesis of 1-(1-Hydroxy-1-methylethyl)cyclopentanol

Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition

Step 3: Second Addition & Workup

Methyl Bromide

Methylmagnesium Bromide

+ Mg in dry ether

Magnesium

Intermediate Alkoxide

+ Cyclopentanone

Cyclopentanone

Final Alkoxide

+ Acetone

Acetone

1-(1-Hydroxy-1-methylethyl)cyclopentanol

+ Aqueous Workup

Aqueous Workup (e.g., NH4Cl)

Click to download full resolution via product page

Caption: Proposed Grignard reaction workflow for the synthesis of the target compound.
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Hypothetical Experimental Protocol
Materials:

Magnesium turnings

Anhydrous diethyl ether or THF

Methyl bromide or methyl iodide

Cyclopentanone

Acetone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of

methyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. Once the reaction

begins, add the remaining methyl bromide solution at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

First Nucleophilic Addition: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a

solution of cyclopentanone in anhydrous diethyl ether dropwise with stirring. Allow the

reaction to stir at 0 °C for 1 hour and then at room temperature for 1 hour.

Second Nucleophilic Addition: Again, cool the reaction mixture to 0 °C. Add a solution of

acetone in anhydrous diethyl ether dropwise. After the addition, allow the reaction to warm to

room temperature and stir overnight.

Workup and Isolation: Cool the reaction mixture to 0 °C and slowly quench by the dropwise

addition of a saturated aqueous ammonium chloride solution. Separate the organic layer,
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and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with

brine, and dry over anhydrous magnesium sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure. The

crude product can be purified by vacuum distillation or column chromatography on silica gel.

Applications in Drug Development and Research
The di-tertiary alcohol functionality of 1-(1-Hydroxy-1-methylethyl)cyclopentanol makes it a

potential precursor for the synthesis of more complex molecules. Tertiary alcohols are common

motifs in pharmacologically active compounds and can influence properties such as metabolic

stability and solubility. This compound could serve as a starting material or intermediate in the

synthesis of novel small molecules for screening in drug discovery programs.

Safety and Handling
No specific toxicological data for 1-(1-Hydroxy-1-methylethyl)cyclopentanol is available.

However, based on its chemical structure as an alcohol, general laboratory safety precautions

should be followed. It is advisable to handle this compound in a well-ventilated fume hood.

Personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn. In case of contact with skin or eyes, rinse immediately with plenty of water.

Conclusion
1-(1-Hydroxy-1-methylethyl)cyclopentanol is a chemical compound with potential

applications in organic synthesis. While its basic physicochemical properties are known, there

is a significant lack of publicly available experimental data, including its melting point, solubility,

and spectroscopic characteristics. The proposed synthetic protocol offers a viable route for its

preparation in a laboratory setting. Further research is required to fully characterize this

compound and explore its potential applications in drug development and other areas of

chemical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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